1-benzyl-5-bromo-1H-indole-2,3-dione 3-(N-phenylsemicarbazone)
Overview
Description
1-benzyl-5-bromo-1H-indole-2,3-dione 3-(N-phenylsemicarbazone) is a chemical compound that has shown potential in scientific research applications. It is a semicarbazone derivative of the indole-2,3-dione family and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 1-benzyl-5-bromo-1H-indole-2,3-dione 3-(N-phenylsemicarbazone) is not fully understood. However, it is believed to inhibit the growth of cancer cells by inducing apoptosis through the activation of caspases. It is also believed to inhibit the replication of the hepatitis C virus by targeting the viral RNA polymerase. Additionally, it is believed to inhibit the growth of bacteria by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
1-benzyl-5-bromo-1H-indole-2,3-dione 3-(N-phenylsemicarbazone) has been shown to have various biochemical and physiological effects. It has been shown to decrease the expression of anti-apoptotic proteins and increase the expression of pro-apoptotic proteins in cancer cells. It has also been shown to decrease the viral load in hepatitis C virus-infected cells. Additionally, it has been shown to disrupt the bacterial cell membrane, leading to bacterial death.
Advantages and Limitations for Lab Experiments
1-benzyl-5-bromo-1H-indole-2,3-dione 3-(N-phenylsemicarbazone) has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized using different methods. It has also shown potential in various scientific research applications, making it a promising compound for further studies. However, its limitations include its low solubility in water and its potential toxicity, which should be taken into consideration when conducting lab experiments.
Future Directions
There are several future directions for the study of 1-benzyl-5-bromo-1H-indole-2,3-dione 3-(N-phenylsemicarbazone). One direction is to further investigate its mechanism of action and its potential as a therapeutic agent for cancer, viral infections, and bacterial infections. Another direction is to explore its potential as a lead compound for the development of new drugs with improved efficacy and safety profiles. Additionally, future studies could focus on optimizing the synthesis method of 1-benzyl-5-bromo-1H-indole-2,3-dione 3-(N-phenylsemicarbazone) to increase its yield and purity.
Scientific Research Applications
1-benzyl-5-bromo-1H-indole-2,3-dione 3-(N-phenylsemicarbazone) has shown potential in scientific research applications. It has been studied for its anticancer activity, as it inhibits the growth of cancer cells by inducing apoptosis. It has also been studied for its antiviral activity, as it inhibits the replication of the hepatitis C virus. Additionally, it has been studied for its antimicrobial activity, as it inhibits the growth of various bacterial strains.
properties
IUPAC Name |
1-(1-benzyl-5-bromo-2-hydroxyindol-3-yl)imino-3-phenylurea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17BrN4O2/c23-16-11-12-19-18(13-16)20(21(28)27(19)14-15-7-3-1-4-8-15)25-26-22(29)24-17-9-5-2-6-10-17/h1-13,28H,14H2,(H,24,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJWQPYYSXQRIIO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(=C2O)N=NC(=O)NC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17BrN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.